Cas no 2022120-79-0 (5-oxaspiro[3.4]octan-7-ol)

• Product Name: 5-oxaspiro[3.4]octan-7-ol
• CAS No: 2022120-79-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD31728677
• CID: 5272318
• PubChem ID: 135393038
• Update Time: 2026-03-09

5-oxaspiro[3.4]octan-7-ol Chemical and Physical Properties

Names and Identifiers

• 5-oxaspiro[3.4]octan-7-ol

• MDL： MFCD31728677
• Inchi： 1S/C7H12O2/c8-6-4-7(9-5-6)2-1-3-7/h6,8H,1-5H2
• InChI Key： MOPMSOKOYUCNMC-UHFFFAOYSA-N
• SMILES： C1C2(CC(O)CO2)CC1

Additional information on 5-oxaspiro[3.4]octan-7-ol

Introduction to 5-oxaspiro[3.4]octan-7-ol (CAS No. 2022120-79-0)

5-oxaspiro[3.4]octan-7-ol, a compound with the CAS number 2022120-79-0, is a unique and intriguing molecule that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of an oxygen atom in the spiro linkage, as seen in 5-oxaspiro[3.4]octan-7-ol, imparts unique chemical and biological properties that make it a valuable candidate for further investigation.

The structure of 5-oxaspiro[3.4]octan-7-ol consists of a seven-membered ring fused to a four-membered ring through an oxygen atom, creating a spirocyclic framework. This unique architecture provides a rigid and conformationally restricted structure, which can be advantageous in drug design due to its potential for improved pharmacokinetic properties and reduced metabolic liability. The hydroxyl group at the C7 position adds further versatility, allowing for various chemical modifications and functionalization strategies.

In the realm of medicinal chemistry, 5-oxaspiro[3.4]octan-7-ol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, highlighting its utility in treating various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 5-oxaspiro[3.4]octan-7-ol exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its enzymatic inhibition properties, 5-oxaspiro[3.4]octan-7-ol has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that certain derivatives of 5-oxaspiro[3.4]octan-7-ol can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes.

The pharmacological profile of 5-oxaspiro[3.4]octan-7-ol is further enhanced by its favorable physicochemical properties. Its solubility, lipophilicity, and stability are crucial factors that influence its bioavailability and therapeutic efficacy. Researchers have optimized these properties through structural modifications, leading to the development of more potent and selective analogs. For example, the introduction of substituents at specific positions on the spirocyclic framework has been shown to improve the compound's binding affinity to target proteins.

In addition to its therapeutic applications, 5-oxaspiro[3.4]octan-7-ol has also been studied for its potential use in diagnostic imaging agents. The unique spirocyclic structure provides a scaffold for the attachment of radiolabels or fluorescent tags, enabling non-invasive monitoring of biological processes in vivo. This could have significant implications for early disease detection and personalized medicine.

The synthesis of 5-oxaspiro[3.4]octan-7-ol has been optimized using various methodologies, including transition-metal-catalyzed reactions and organocatalysis. These synthetic routes have been designed to be scalable and cost-effective, making it feasible to produce large quantities of the compound for both research and commercial purposes. The ability to synthesize diverse derivatives efficiently is crucial for high-throughput screening and lead optimization processes.

In conclusion, 5-oxaspiro[3.4]octan-7-ol (CAS No. 2022120-79-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and versatile functional groups make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for the development of innovative therapeutic agents.